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Compound of Interest

Compound Name: 1,4-Dimethoxybutan-2-one

CAS No.: 25680-86-8

Cat. No.: B1331369

Get Quote

Executive Summary
This technical guide provides a comprehensive overview of the chemical properties, safety

profile, and potential applications of 1,4-Dimethoxybutan-2-one (CAS No. 25680-86-8). As a

Senior Application Scientist, my objective is to deliver a scientifically rigorous resource for

researchers and drug development professionals. A critical point of clarification is paramount:

1,4-Dimethoxybutan-2-one is a structural isomer of the more extensively documented 4,4-

Dimethoxy-2-butanone (CAS No. 5436-21-5). The latter is well-established as a 1,3-

dielectrophilic building block.[1] The existing literature and search results often conflate these

two distinct molecules. This guide will focus exclusively on the verified data for 1,4-
Dimethoxybutan-2-one and will address the current gaps in its documented reactivity and

spectroscopic data, providing theoretically predicted spectral analysis to aid researchers in its

identification and use.
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1,4-Dimethoxybutan-2-one is a ketone functionalized with two methoxy groups at the 1 and 4

positions. This structure presents distinct chemical characteristics compared to its acetal

isomer, 4,4-dimethoxy-2-butanone. Accurate identification through CAS number is crucial to

ensure the correct material is sourced and utilized in experimental work.

The fundamental identifiers and computed physicochemical properties are summarized below.

These values are essential for experimental design, including solvent selection, reaction

temperature, and purification methods.

Property Value Source(s)

IUPAC Name 1,4-dimethoxybutan-2-one [2]

CAS Number 25680-86-8 [2][3]

Molecular Formula C₆H₁₂O₃ [2][4]

Molecular Weight 132.16 g/mol [2][4]

Canonical SMILES COCCC(=O)COC [2]

InChIKey
WDVLUEIBBKAGNQ-

UHFFFAOYSA-N
[2]

Density 0.961 g/cm³ [3][4]

Boiling Point 184.2 °C at 760 mmHg [3][4]

Flash Point 55.2 °C [3][4]

Vapor Pressure 0.742 mmHg at 25 °C [3][4]

XLogP3 -0.4 [4]

Hydrogen Bond Acceptor

Count
3 [4]

Rotatable Bond Count 5 [4]

Spectroscopic Profile (Theoretical Analysis)
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Experimental spectroscopic data for 1,4-Dimethoxybutan-2-one is not readily available in the

cited literature. Therefore, a predicted analysis based on its molecular structure is provided

below to serve as a reference for researchers performing structural confirmation.

Molecular Structure and NMR Environments
The structure of 1,4-Dimethoxybutan-2-one contains four unique proton (¹H) environments

and six unique carbon (¹³C) environments, which would lead to a distinct NMR spectrum.

Caption: Predicted ¹H NMR environments for 1,4-Dimethoxybutan-2-one.

Predicted ¹H NMR Data (in CDCl₃)
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Label Protons
Predicted
Shift (δ,
ppm)

Predicted
Multiplicity

Coupling
With

Causality

(a) -O-CH₃ ~3.3 - 3.4 Singlet (s) None

Methoxy

group protons

adjacent to a

methylene

group.

(b) -O-CH₂-C=O ~4.1 - 4.2 Singlet (s) None

Methylene

protons alpha

to both an

ether oxygen

and a

carbonyl

group are

highly

deshielded.

No adjacent

protons to

couple with.

(c) -CH₂-CH₂-O- ~3.6 - 3.8 Triplet (t) Protons (d)

Methylene

protons

adjacent to

an ether

oxygen and

another

methylene

group.

(d)
C=O-CH₂-

CH₂-
~2.8 - 3.0 Triplet (t) Protons (c)

Methylene

protons alpha

to a carbonyl

group are

deshielded.
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Predicted ¹³C NMR Data (in CDCl₃)
Carbon Environment Predicted Shift (δ, ppm) Causality

C=O ~205 - 210
Ketone carbonyl carbon, highly

deshielded.

-O-CH₂-C=O ~75 - 80

Methylene carbon deshielded

by adjacent ether oxygen and

carbonyl.

-O-CH₂-CH₂- ~68 - 72
Methylene carbon deshielded

by adjacent ether oxygen.

CH₃-O-CH₂- ~58 - 60 Methoxy group carbon.

C=O-CH₂-CH₂- ~40 - 45
Methylene carbon deshielded

by adjacent carbonyl group.

CH₃-O-C=O ~52 - 55 Methoxy group carbon.

Reactivity, Synthesis, and Applications
Known Applications
While detailed, peer-reviewed studies on the reactivity of 1,4-Dimethoxybutan-2-one are

sparse, chemical suppliers indicate its use as a fine chemical intermediate.[5] Its stated

applications include being a precursor or building block in the synthesis of various

pharmaceuticals and pesticides.[3][5] It is also listed for use as a flavoring agent in the food

industry and as a fragrance component, though primary literature validating these specific uses

was not identified in the search.[3]

Synthesis
A potential synthetic route is suggested via the precursor 1,4-dimethoxy-2-butyne.[4] This

implies a hydration reaction of the alkyne, likely catalyzed by mercury salts or other methods,

would yield the target ketone. A robust, validated experimental protocol for this transformation

is not available in the provided results.
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A Note on Isomeric Conflation: A Critical Caution for
Researchers
It is imperative to reiterate that the majority of published synthetic applications, particularly

those describing reactions with hydrazines to form pyrazoles or with Grignard reagents to

synthesize naphthalenes, are attributed to the isomer 4,4-Dimethoxy-2-butanone (CAS 5436-

21-5).[1][6] This isomer functions as a masked 1,3-dicarbonyl compound and its utility as a 1,3-

dielectrophilic building block is well-documented.[1] Researchers must exercise extreme

caution and verify the CAS number of the starting material before attempting to replicate

literature procedures.

Researcher Query

Chemical Identity Verification

Literature Data

1,4-Dimethoxybutan-2-one

Target Compound
1,4-Dimethoxybutan-2-one

CAS: 25680-86-8

Correct CAS

Common Isomer
4,4-Dimethoxy-2-butanone

CAS: 5436-21-5

Incorrect CAS
(High Risk of Conflation)

Limited Reactivity Data
(Physicochemical & Safety)

Extensive Reactivity Data
(1,3-Dielectrophile Chemistry)

DO NOT MISATTRIBUTE

Click to download full resolution via product page

Caption: Logical workflow for distinguishing between chemical isomers.

Safety, Handling, and Storage
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The safe handling of any chemical reagent is the foundation of successful and responsible

research. Based on the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 1,4-Dimethoxybutan-2-one presents several hazards that require stringent safety

protocols.[2]

GHS Hazard Classification
Hazard Class Code Description

Flammable Liquids H226 Flammable liquid and vapor

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

Source: PubChem[2]

Recommended Handling Protocol
The following protocol is a synthesized recommendation based on standard safety data for

chemicals with this hazard profile.

Engineering Controls:

All handling of 1,4-Dimethoxybutan-2-one must be conducted in a certified chemical

fume hood to prevent inhalation of vapors.

Ensure a safety shower and eyewash station are immediately accessible.

Use spark-proof and explosion-proof equipment due to its flammability.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for

integrity before each use.
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Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes. Ensure

skin is not exposed.

Procedural Precautions:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other sources of ignition. No smoking.

Take precautionary measures against static discharge. Ground and bond containers when

transferring material.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area designated for

flammable liquids.

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

Conclusion
1,4-Dimethoxybutan-2-one is a functionalized ketone with established physical properties and

a clear hazard profile that necessitates careful handling. While it is cited as a valuable

intermediate in the synthesis of fine chemicals, a significant gap exists in the peer-reviewed

literature regarding its specific reactivity and synthetic applications. Researchers are strongly

advised to distinguish this compound from its well-studied isomer, 4,4-dimethoxy-2-butanone,

by strictly referencing the CAS number (25680-86-8) to avoid misapplication of experimental

protocols. The predicted spectroscopic data provided herein offers a foundational tool for the

unambiguous identification of this reagent in future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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